Cas no 62722-88-7 (Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-)

Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)- structure
62722-88-7 structure
Product Name:Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-
CAS No:62722-88-7
MF:C21H21N3O2
MW:347.410344839096
CID:434092
Update Time:2024-01-29

Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-
    • Cyclohexanecarbonitrile, 1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-
    • Inchi: 1S/C21H21N3O2/c22-16-21(14-8-3-9-15-21)24-19(17-10-4-1-5-11-17)23(20(25)26-24)18-12-6-2-7-13-18/h1-2,4-7,10-13,19H,3,8-9,14-15H2
    • InChI Key: UAZAXTDEIHOWKT-UHFFFAOYSA-N
    • SMILES: C1(N2C(C3=CC=CC=C3)N(C3=CC=CC=C3)C(=O)O2)(C#N)CCCCC1

Computed Properties

  • Exact Mass: 347.16353

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Melting Point: 170-172 °C(Solv: ethyl ether (60-29-7))
  • Boiling Point: 502.8±60.0 °C(Predicted)
  • PSA: 56.57
  • pka: -0.84±0.40(Predicted)

Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)- Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.